Cas no 1257552-40-1 (3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine)

• Product Name: 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine
• CAS No: 1257552-40-1
• MF: C₁₉H₁₈N₆O
• MW: 346.38582277298
• CID: 5967669
• PubChem ID: 52416591
• Update Time: 2025-06-08

3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine
• pyridin-2-yl-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]methanone
• AKOS024493210
• pyridin-2-yl(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• SMSSF-0625552
• SR-01000920273
• F5040-0591
• 1257552-40-1
• AMS_CNC_ID-309711399
• 3-(pyridin-2-yl)-6-[4-(pyridine-2-carbonyl)piperazin-1-yl]pyridazine
• SR-01000920273-1

• Inchi： 1S/C19H18N6O/c26-19(17-6-2-4-10-21-17)25-13-11-24(12-14-25)18-8-7-16(22-23-18)15-5-1-3-9-20-15/h1-10H,11-14H2
• InChI Key： MVVYSIHDLOSADB-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1)(N1CCN(C2=NN=C(C3=NC=CC=C3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 346.15420922g/mol
• Monoisotopic Mass: 346.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine

Comprehensive Overview of 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine (CAS No. 1257552-40-1)

The compound 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine (CAS No. 1257552-40-1) is a heterocyclic organic molecule featuring a unique combination of pyridine and piperazine moieties. This structure endows it with significant potential in pharmaceutical and agrochemical research, particularly in the development of novel kinase inhibitors and receptor modulators. Its molecular framework is characterized by a pyridazine core, which is increasingly recognized for its role in enhancing binding affinity and selectivity in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine. Researchers are particularly interested in its potential applications in cancer therapy, where its ability to interact with specific protein targets could lead to breakthroughs in targeted drug delivery. The compound's CAS No. 1257552-40-1 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.

From a synthetic perspective, the preparation of 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, making the compound accessible to researchers exploring its structure-activity relationships (SAR). Its pyridine-2-carbonyl group, in particular, is a focal point for modifications aimed at optimizing bioavailability and metabolic stability.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its piperazine and pyridazine components are being investigated for their role in developing next-generation pesticides and herbicides. The CAS No. 1257552-40-1 is often associated with studies on crop protection, as its structural features may offer advantages in pest resistance management.

In the context of computational chemistry, 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine has been the subject of molecular docking simulations. These studies aim to predict its interactions with enzymatic active sites, providing insights into its mechanism of action. Such approaches are critical for accelerating the drug development process and reducing reliance on trial-and-error methodologies.

As the demand for precision medicine grows, compounds like 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine are gaining traction. Its multi-targeting capability aligns with the trend toward polypharmacology, where single molecules are designed to modulate multiple pathways. This versatility makes it a promising candidate for addressing complex diseases such as neurodegenerative disorders and autoimmune conditions.

In summary, 3-(pyridin-2-yl)-6-4-(pyridine-2-carbonyl)piperazin-1-ylpyridazine (CAS No. 1257552-40-1) represents a compelling area of research at the intersection of organic synthesis, drug discovery, and agrochemical innovation. Its structural complexity and functional diversity position it as a valuable tool for scientists tackling some of the most pressing challenges in life sciences.